N-(2,6-dioxopiperidin-3-yl)-2-(3-methylphenoxy)acetamide

• IUPAC Name: N-(2,6-dioxopiperidin-3-yl)-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C14H16N2O4/c1-9-3-2-4-10(7-9)20-8-13(18)15-11-5-6-12(17)16-14(11)19/h2-4,7,11H,5-6,8H2,1H3,(H,15,18)(H,16,17,19)
• InChI Key: DCCTUMVQPDTNSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NC2CCC(=O)NC2=O
• Molecular Formula: C14H16N2O4
• Molecular Weight: 276.29 g/mol

Description

N-(2,6-dioxopiperidin-3-yl)-2-(3-methylphenoxy)acetamide, also known as DPP-3, is a chemical compound that has been gaining attention in the scientific community due to its potential use in various research applications.

Mechanism of Action

The mechanism of action of N-(2,6-dioxopiperidin-3-yl)-2-(3-methylphenoxy)acetamide involves its ability to bind to specific enzymes and inhibit their activity. This inhibition occurs through the formation of a covalent bond between N-(2,6-dioxopiperidin-3-yl)-2-(3-methylphenoxy)acetamide and the active site of the enzyme, which prevents the enzyme from functioning properly.
Biochemical and Physiological Effects:
N-(2,6-dioxopiperidin-3-yl)-2-(3-methylphenoxy)acetamide has been shown to have various biochemical and physiological effects. In addition to its ability to inhibit certain enzymes, N-(2,6-dioxopiperidin-3-yl)-2-(3-methylphenoxy)acetamide has also been found to have anti-inflammatory properties. This can be useful in the development of new treatments for inflammatory diseases such as arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,6-dioxopiperidin-3-yl)-2-(3-methylphenoxy)acetamide in lab experiments is its specificity for certain enzymes. This allows for more targeted inhibition and can lead to more accurate results. However, one limitation is that N-(2,6-dioxopiperidin-3-yl)-2-(3-methylphenoxy)acetamide can be difficult to synthesize and purify, which can make it more expensive and time-consuming to use in experiments.

Future Directions

There are several potential future directions for research involving N-(2,6-dioxopiperidin-3-yl)-2-(3-methylphenoxy)acetamide. One area of interest is in the development of new treatments for diabetes. N-(2,6-dioxopiperidin-3-yl)-2-(3-methylphenoxy)acetamide inhibitors have shown promise in regulating glucose metabolism and could potentially be used as a new type of diabetes medication. Another potential direction is in the development of new anti-inflammatory treatments. N-(2,6-dioxopiperidin-3-yl)-2-(3-methylphenoxy)acetamide inhibitors could be useful in treating a variety of inflammatory diseases, including arthritis and inflammatory bowel disease.
Conclusion:
In conclusion, N-(2,6-dioxopiperidin-3-yl)-2-(3-methylphenoxy)acetamide is a chemical compound that has potential applications in various fields of scientific research. Its ability to inhibit certain enzymes and its anti-inflammatory properties make it a promising candidate for the development of new treatments for diseases such as diabetes and arthritis. However, further research is needed to fully understand its mechanism of action and potential uses.

Synthesis Methods

N-(2,6-dioxopiperidin-3-yl)-2-(3-methylphenoxy)acetamide can be synthesized through a multi-step process that involves the reaction of 3-methylphenol with 2,6-dioxopiperidine-3-carboxylic acid followed by the addition of acetic anhydride. The resulting product is then purified through column chromatography.

Scientific Research Applications

N-(2,6-dioxopiperidin-3-yl)-2-(3-methylphenoxy)acetamide has been found to have potential applications in various fields of scientific research. One of the main areas of interest is in the study of enzyme inhibition. N-(2,6-dioxopiperidin-3-yl)-2-(3-methylphenoxy)acetamide has been shown to inhibit the activity of certain enzymes, such as dipeptidyl peptidase-3, which is involved in the regulation of glucose metabolism. This inhibition can be useful in the development of new treatments for diseases such as diabetes.